Cas no 304690-95-7 (1,1,1-Trifluoro-N-(1-methyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide)

• Product Name: 1,1,1-Trifluoro-N-(1-methyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide
• CAS No: 304690-95-7
• MF: C₁₁H₁₃F₃N₂O₂S
• MW: 294.293331861496
• CID: 67560
• PubChem ID: 23089970
• Update Time: 2025-08-05

1,1,1-Trifluoro-N-(1-methyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Trifluoro-N-(1-methyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide
• 1,1,1-trifluoro-N-(1-methyl-3,4-dihydro-2H-quinolin-7-yl)methanesulfonamide
• Methanesulfonamide, 1,1,1-trifluoro-N-(1,2,3,4-tetrahydro-1-methyl-7-quinolinyl)-
• 1,1,1-TRIFLUORO-N-(1,2,3,4-TETRAHYDRO-1-METHYL-7-QUINOLINYL)METHANESULFONAMIDE
• Methanesulfonamide,1,1,1-trifluoro-N-(1,2,3,4-tetrahydro-1-methyl-7-quinolinyl)
• AKOS015853158
• 304690-95-7
• A820390
• 1,1,1-Trifluoro-N-(1,2,3,4-tetrahydro-1-methyl-7-quinolinyl)-methanesulfonamide
• SCHEMBL3505501
• DTXSID60630488
• LGTDNGCHLBWUPH-UHFFFAOYSA-N

• Inchi： 1S/C11H13F3N2O2S/c1-16-6-2-3-8-4-5-9(7-10(8)16)15-19(17,18)11(12,13)14/h4-5,7,15H,2-3,6H2,1H3
• InChI Key： LGTDNGCHLBWUPH-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(NC1C=CC2=C(C=1)N(C)CCC2)(=O)=O

Computed Properties

• Exact Mass: 294.06500
• Monoisotopic Mass: 294.06498332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.441
• PSA: 57.79000
• LogP: 3.54930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines